Cas no 1696022-07-7 (8-chloro-5-fluoro-1,2,3,4-tetrahydroquinoline)

• Product name: 8-chloro-5-fluoro-1,2,3,4-tetrahydroquinoline
• CAS No: 1696022-07-7
• MF: C₉H₉ClFN
• MW: 185.625864744186
• MDL: MFCD28522019
• CID: 4611391
• PubChem ID: 84660334

8-chloro-5-fluoro-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-chloro-5-fluoro-1,2,3,4-tetrahydro-
• 8-chloro-5-fluoro-1,2,3,4-tetrahydroquinoline

• MDL： MFCD28522019
• Inchi： 1S/C9H9ClFN/c10-7-3-4-8(11)6-2-1-5-12-9(6)7/h3-4,12H,1-2,5H2
• InChI Key： GAMLOSUPUXZPPL-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC=C2Cl)CCC1

Computed Properties

• Exact Mass: 185.041
• Monoisotopic Mass: 185.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2